Ethyl 1-benzyl-4-chloro-1H-pyrazolo[3,4-B]pyridine-5-carboxylate

• CAS RN: 37801-55-1
• Molecular Formula: C16H14ClN3O2
• Molecular Weight: 315.75 g/mol
• IUPAC Name: ethyl 1-benzyl-4-chloropyrazolo[3,4-b]pyridine-5-carboxylate
• InChI: InChI=1S/C16H14ClN3O2/c1-2-22-16(21)13-8-18-15-12(14(13)17)9-19-20(15)10-11-6-4-3-5-7-11/h3-9H,2,10H2,1H3
• InChI Key: UWYJDOGXOBVINO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C2C(=C1Cl)C=NN2CC3=CC=CC=C3

Description

Ethyl 1-benzyl-4-chloro-1H-pyrazolo[3,4-B]pyridine-5-carboxylate is a useful research compound. Its molecular formula is C16H14ClN3O2 and its molecular weight is 315.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-[(2-benzyl-2H-pyrazol-3-ylamino)-methylene]-malonic acid diethyl ester (7.0 g, 0.020 mol) in POCl3 (50 mL) was heated at reflux (130° C.) for 8 hours. The excess of POCl3 were distilled off and the reaction mixture cooled to 0° C., before careful addition of water (100 mL) and then aqueous NaOH (3N) until pH reached 7. The product was extracted with CH2Cl2 several times, and the combined orgnic phase were dried over Na2SO4 and concentrated under vacuo. Column chromatography (SiO2, EtOAc/Heptane 1/6) afforded 4.10 g (65%) of the title product as a white solid.